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Compound of Interest

Compound Name: 21-Hydroxy-oligomycin A
Cat. No.: B10769585
Get Quote
\ J

Emergency Safety Card: 21-Hydroxy-oligomycin A For Immediate Reference in Laboratory
Emergencies

Parameter Critical Action / Information

Mitochondrial Poison (ATP Synthase Inhibitor).
Primary Hazard Stops cellular respiration immediately upon

systemic absorption.

Inhalation/Ingestion: Seek medical aid
immediately.[1][2] Do not induce vomiting.
Skin/Eye: Flush with water for 15+ minutes.[1][2]

Remove contaminated clothing.

Acute Exposure

Do NOT sweep dry dust (aerosol risk). Wet wipe

Spill (Solid)
or use HEPA vacuum.
Spill (Liquid) Absorb with inert pads.[3] Do not use bleach
ill (Liqui
P a (potential reactivity/incomplete degradation).
Treat as Toxic Organic Waste (Class 6.1). UN
Waste Code

2811 (Toxic solid, organic, n.o.s.).
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Executive Summary: The Logic of Disposal

Disposing of 21-Hydroxy-oligomycin A requires more than just following a checkilist; it
requires understanding the biological imperativeness of the compound. As a specific inhibitor of
the mitochondrial FOF1-ATPase, this macrolide antibiotic does not merely "harm" cells—it
mechanically arrests the chemical engine of life (ATP production).

Therefore, the disposal strategy is built on Total Containment and Thermal Destruction. Unlike
biological wastes that can be autoclaved, the chemical stability of the macrolide ring structure
means autoclaving is insufficient. High-temperature incineration is the only validated method to
break the carbon backbone and permanently neutralize the bioactivity.

Hazard Characterization & Regulatory Framework
Mechanism of Toxicity (The "Why")

To handle this compound safely, one must respect its potency. 21-Hydroxy-oligomycin A
binds to the Oligomycin Sensitivity Conferring Protein (OSCP) and the c-subunit of the
mitochondrial ATP synthase.

» Physiological Impact: It blocks the proton channel, preventing the proton gradient from
driving ATP synthesis.[4] This leads to rapid cellular energy depletion and necrotic cell death.

» Implication for Disposal: Because it targets a fundamental eukaryotic enzyme, it is toxic to all
mammalian life. There is no "safe" release limit for laboratory drains.

Regulatory Classification (RCRA & DOT)

While 21-Hydroxy-oligomycin A is not explicitly "P-listed" (acutely hazardous) under US EPA
RCRA regulations like sodium azide, it meets the criteria for Characteristic Hazardous Waste
due to toxicity if tested, and must be managed as such to ensure compliance and safety.

o DOT Classification: Class 6.1 (Toxic Substances).
» Proper Shipping Name: Toxic solid, organic, n.o.s. (Oligomycin A analog).[4]

e UN Number: UN 2811.[5]
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Validated Disposal Protocols
Protocol A: Solid Waste (Contaminated Consumables)

Applicability: Gloves, pipette tips, weighing boats, bench paper.

Segregation: Do not mix with general trash or biohazard bags destined for autoclaving.

o Primary Containment: Place items immediately into a clear, sealable polyethylene bag (4 mil
thickness minimum) located inside the fume hood.

e Secondary Containment: Transfer the sealed bag into a rigid, wide-mouth Hazardous Waste
Drum (blue or black barrel, typically).

o Labeling: Affix a hazardous waste label.
o Constituents: "Debris contaminated with 21-Hydroxy-oligomycin A."
o Hazard Checkbox: Toxic.[6]

« Validation: Visually inspect the drum seal. Ensure no sharp tips have punctured the primary
bag.

Protocol B: Liquid Waste (Stock Solutions & Mother
Liquors)

Applicability: Expired DMSO stocks, cell culture media (>1 uM concentration).

e Solvent Compatibility: Most stocks are in DMSO or Ethanol. Ensure the waste container is
rated for organic solvents (HDPE or Glass).

o Collection: Pour waste into a designated "Toxic Organic" waste carboy.

o Crucial Step: Do NOT mix with oxidizing acids (Nitric/Perchloric) as DMSO can react
violently.

» Rinsing: Triple rinse the empty original vial with a compatible solvent (e.g., ethanol). Add
rinsate to the waste carboy.
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e Labeling:
o Constituents: "DMSO, Ethanol, Trace 21-Hydroxy-oligomycin A."

o Hazard Checkbox: Flammable, Toxic.

Protocol C: Spill Response (Self-Validating Workflow)

This protocol includes "stop points” where the user must verify safety before proceeding.

DOT Diagram: Spill Response Decision Matrix
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Spill Detected

Assess Volume & State
(Solid vs Liquid)

Don PPE:
Double Nitrile Gloves, Lab Coat,
N95/P100 Respirator

Is it Solid (Powder)?

Do NOT Sweep.
Cover with wet paper towels
to prevent aerosolization.

l

Scoop damp material
into wide-mouth jar.

Cover with Absorbent Pads
(Polypropylene/Vermiculite).

Wait 5 mins for absorption.

Wipe surface with
10% Soap/Water Solution.

Dispose all materials
as Hazardous Chemical Waste.

Click to download full resolution via product page

Figure 1: Decision matrix for immediate spill response. Note the critical divergence for solids to
prevent inhalation hazards.
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Technical Data & Safety Specifications

ble 1: | : . PPE) Matri

PPE Item Specification Rationale

DMSO (common solvent)
permeates nitrile; outer glove

Gloves Double-gloving (Nitrile) protects against gross
contamination, inner glove is
the final barrier.

Prevents inhalation of
Respiratory N95 or P100 (if powder) particulates during weighing or

spill cleanup.

Standard safety glasses are
Eye Protection Chemical Splash Goggles insufficient for liquid splashes

involving toxic solvents.

. Prevents dermal absorption via
Clothing Tyvek Sleeves / Lab Coat )
wrists/forearms.

Table 2: Waste Stream Classification Codes

Waste Type RCRA/EPA Code (US) Description

While not strictly P-listed,
Pure Substance P-List (Proxy) / Toxic manage as Acute Hazardous

for safety margins.

Ignitable spent solvents (if
Solvent Waste FO03 / D001 _ _
dissolved in Acetone/Ethanol).

] ) Solid waste contaminated with
Debris Hazardous Debris ]
toxic substances.

Visualizing the Waste Lifecycle

The following diagram illustrates the "Cradle-to-Grave" lifecycle of 21-Hydroxy-oligomycin A
in the laboratory, highlighting the critical decision points for segregation.
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DOT Diagram: Waste Disposal Workflow

Solid Waste Segregate | Solid Haz Waste Drum
(Tips, Tubes, Wipes) "1  (No Biohaz Bags)
Liquid Waste Collect | carboy (Toxic/Flammable) e eratio
(Media, Supernatant) = (No Bleach) O e
Sharps Contain | Puncture-Proof

y

(Needles, Glass) Haz Waste Bin

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" workflow ensuring all streams lead to incineration, avoiding
common pitfalls like autoclaving or drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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